
Betaine glucuronate chemical synthesis
protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Betaine glucuronate

CAS No.: 32087-68-6

Cat. No.: S13254094

Get Quote

Chemical Specifications of Betaine Glucuronate

The table below consolidates the key identifiers and structural data for Betaine Glucuronate from chemical

suppliers and literature.

Property Value

CAS Number 32087-68-6 [1] [2]

Molecular
Formula

C₁₁H₁₉NO₈ [1] [2]

Molecular Weight 293.27 g/mol [1]

IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-(trimethylazaniumyl)acetyl]oxyoxane-2-
carboxylate [1] [2]

Canonical
SMILES

CN+(C)CC(=O)OC1C(C(C(C(O1)C(=O)[O-])O)O)O [1]

Classification Sugar ester (glycoside) [1]
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Proposed Synthesis Strategy

The synthesis of Betaine Glucuronate is described as an esterification reaction between betaine and

glucuronic acid [1].

General Reaction: Betaine + Glucuronic Acid → Betaine Glucuronate

The workflow below outlines the key stages involved in this chemical synthesis.

Start: Synthesis Planning

Reaction Setup
Esterification of Betaine

and Glucuronic Acid

Reaction Execution
Moderate Temperature (50-70°C)

Acid or Enzymatic Catalyst

Product Purification
Crystallization or
Chromatography

Product Characterization
Analytical Methods (HPLC, NMR, MS)

Quality Control

End: Pure Betaine Glucuronate
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Key Technical Details:

Catalysts: The reaction can be catalyzed by either acidic catalysts (e.g., sulfuric acid) or enzymatic
catalysts like glucuronosyltransferases [1].

Conditions: The process is typically conducted at moderate temperatures (50-70 °C) in polar
solvents like water or methanol [1].

Industrial Production: May involve extraction of betaine from natural sources (e.g., sugar beets) and
derivatization of glucose to obtain glucuronic acid, followed by purification via crystallization or

chromatography [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Betaine glucuronate chemical synthesis protocol]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b13254094#betaine-

glucuronate-chemical-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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